Cas no 2138537-71-8 (tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate
• CAS No: 2138537-71-8
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 5893803
• PubChem ID: 165489350
• Update Time: 2025-05-19

tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate
• 2138537-71-8
• tert-butyl 3-(iodomethyl)-3-[(3-methylbutan-2-yl)oxy]piperidine-1-carboxylate
• EN300-1135921

• Inchi： 1S/C16H30INO3/c1-12(2)13(3)20-16(10-17)8-7-9-18(11-16)14(19)21-15(4,5)6/h12-13H,7-11H2,1-6H3
• InChI Key： OOKAIRJGSKMEGL-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OC(C)C(C)C

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate

Introduction to Tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138537-71-8)

Tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate, identified by its CAS number 2138537-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an iodomethyl group and a tert-butyl substituent, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The iodomethyl moiety in the molecular structure of tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate serves as a versatile handle for further functionalization. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl systems and other complex molecular architectures. These reactions are widely employed in the development of novel drug candidates, where precise control over molecular connectivity is crucial.

Additionally, the tert-butyl group contributes to the steric environment of the molecule, influencing its interactions with biological targets. Such steric effects can be critical in determining the binding affinity and selectivity of a compound, making it an important consideration in drug design. The combination of these structural elements suggests that tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate could serve as a valuable building block for the synthesis of small molecules with tailored pharmacological properties.

In recent years, there has been growing interest in piperidine derivatives due to their role as key motifs in many bioactive compounds. For instance, several FDA-approved drugs contain piperidine scaffolds, highlighting their significance in medicinal chemistry. The compound under discussion shares structural similarities with some of these known bioactive molecules, which may inspire new therapeutic strategies.

The synthesis of tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the iodomethyl group typically requires halogenation techniques, while the incorporation of the tert-butyl substituent often involves protection-deprotection strategies to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, can enhance the efficiency and scalability of these processes.

From a computational chemistry perspective, the molecular properties of tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate can be modeled to predict its behavior in biological systems. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound might interact with target enzymes or receptors. These computational studies are increasingly integral to drug discovery pipelines, allowing researchers to prioritize promising candidates based on their predicted binding affinities and metabolic stability.

Recent advancements in drug development have emphasized the importance of structure-based design, where the three-dimensional structure of a target protein guides the optimization process. The rigid nature of the piperidine ring in tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate can facilitate precise interactions with specific residues in a binding pocket, making it an attractive scaffold for designing high-affinity ligands. This approach has been successfully applied in projects targeting kinases and G-protein coupled receptors (GPCRs), which are key players in many disease pathways.

The versatility of tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate extends beyond its use as an intermediate in drug synthesis. It also finds applications in materials science and agrochemical research, where modified piperidine derivatives exhibit unique properties that can be exploited for functional materials or crop protection agents. The ability to derivatize this core structure allows for rapid exploration of diverse chemical space, enabling researchers to discover novel compounds with tailored functionalities.

In conclusion, tert-butyl 3-(iodomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138537-71-8) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an excellent candidate for further derivatization through cross-coupling reactions and other synthetic methodologies. The growing body of literature on piperidine derivatives underscores their importance in drug discovery, making this compound a valuable asset for researchers aiming to develop innovative therapeutics.